2-Hydroxy-5-methoxy-3-(2-phenylpropan-2-yl)benzaldehyde

• CAS RN: 278602-34-9
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: 2-hydroxy-5-methoxy-3-(2-phenylpropan-2-yl)benzaldehyde
• InChI: InChI=1S/C17H18O3/c1-17(2,13-7-5-4-6-8-13)15-10-14(20-3)9-12(11-18)16(15)19/h4-11,19H,1-3H3
• InChI Key: UAFOMWIQGXPHMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C2=CC(=CC(=C2O)C=O)OC

Description

2-Hydroxy-5-methoxy-3-(2-phenylpropan-2-yl)benzaldehyde is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 1 liter reactor thoroughly purged with nitrogen, 43.5 ml of an ether solution containing 130.7 mmol of ethylmagnesium bromide and 70 ml of THF were introduced. To the reactor, a solution containing 30.16 g (124.5 mmol) of 2-cumyl-4-methoxyphenol diluted with 80 ml of a THF was dropwise added at 0° C. over a period of 30 minutes. Then, 500 ml of toluene was added, and the system was heated to 100° C. to distill off about 40 ml of a mixed solution of ether and THF, whereby an opaque white slurry was obtained. After the slurry was cooled to 15° C., 9.04 g (301.3 mmol) of paraformaldehyde and 24.8 ml (178.0 mmol) of triethylamine were added, followed by stirring at 90° C. for 15 minutes. The reaction solution was allowed to cool to room temperature and then quenched with 84 ml of 18% hydrochloric acid. The organic layer was washed with 400 ml of water, 200 ml of a sodium hydrogencarbonate aqueous solution and a sodium chloride aqueous solution (200 ml×2), and then concentrated. The resulting liquid was purified by silica gel column chromatography to obtain 27.27 g (yield: 81%) of 3-cumyl-5-methoxysalicylaldehyde.